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Compound of Interest

Compound Name: 1-Propyn-1-yl Iodide

CAS No.: 624-66-8

Cat. No.: B1266219

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 1-Propyn-1-yl Iodide (also known as 1-Iodo-1-propyne). Due to its

reactive nature, proper handling and storage are critical to ensure its integrity for research and

development applications. This document outlines the known stability profile, potential

decomposition pathways, and offers generalized protocols for stability assessment in the

absence of specific published studies for this compound.

Chemical Properties and Inherent Stability
1-Propyn-1-yl Iodide is a flammable and light-sensitive liquid. The presence of the carbon-

iodine bond on an sp-hybridized carbon makes it a reactive species, susceptible to degradation

under various conditions. While the product is chemically stable under standard ambient

conditions (room temperature), its sensitivity to light and heat necessitates specific storage and

handling procedures to minimize degradation.
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Several environmental factors can impact the stability of 1-Propyn-1-yl Iodide, leading to its

decomposition. Understanding these factors is key to maintaining the compound's purity and

reactivity for experimental use.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1266219/docs?utm_src=pdf-body#stability-and-storage-of-1-propyn-1-yl-iodide-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266219?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Propyn-1-yl Iodide

Degradation Factors

Potential Decomposition

Mitigation Strategies
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Thermal

decomposition

Air/Oxygen
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Base-catalyzed
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Store in Amber Vials/
Protect from Light

Refrigerate/
Store in a Cool Place

Store Under
Inert Atmosphere (Ar, N2)

Avoid Contact with
Basic Substances
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Study Setup

Storage Conditions

Time-Point Analysis

Data Evaluation

Initial Characterization
(Purity Assay, t=0)

Aliquot Samples into
Amber and Clear Vials

Control:
Recommended Storage

(e.g., 2-8°C, Dark)

Distribute

Thermal Stress:
(e.g., 25°C, 40°C)

Distribute

Photostability Stress:
(ICH Q1B Guidelines)

Distribute

Pull Samples at
Defined Intervals

(t=1, 2, 4 weeks, etc.)

Analyze for Purity
and Degradants
(HPLC/GC-MS)

Compare Results to t=0
and Control

Determine Degradation Rate
and Shelf-Life
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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